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Compound of Interest

Compound Name: ON 108600

Cat. No.: B15542653 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance for the safe handling,

operation, and disposal of ON 108600, a dual inhibitor of Cyclin-dependent kinase 9 and

Casein kinase 2. While the Safety Data Sheet (SDS) for ON 108600 states that it is not

classified as a hazardous substance, adherence to standard laboratory safety protocols is

crucial to minimize any potential risks.[1]

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the first line of defense against

accidental exposure. Even with non-hazardous substances, a comprehensive PPE strategy

should be employed.

Recommended Personal Protective Equipment for Handling ON 108600

Safety Operating Guide

Check Availability & Pricing
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Activity Recommended PPE Reasoning

Weighing and Aliquoting (Solid

Form)

- Eye Protection: Chemical

splash goggles- Gloves: Nitrile

gloves (double-gloving

recommended)- Lab Coat:

Standard laboratory coat-

Respiratory Protection: Use in

a well-ventilated area or

chemical fume hood to avoid

dust inhalation.[1]

Protects against eye contact

and inhalation of fine

particulates. Double gloving

minimizes the risk of skin

contact.

Solution Preparation and

Handling

- Eye Protection: Safety

glasses with side shields or

chemical splash goggles-

Gloves: Nitrile gloves- Lab

Coat: Standard laboratory coat

Protects against splashes and

direct skin contact with the

dissolved compound.

Experimental Use (e.g., cell

culture)

- Eye Protection: Safety

glasses with side shields-

Gloves: Nitrile gloves- Lab

Coat: Standard laboratory coat

Standard practice to prevent

contamination of experiments

and protect the user from the

chemical agent.

Operational Plan: From Receipt to Disposal
A structured operational plan ensures that ON 108600 is managed safely and efficiently

throughout its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Log the compound into your chemical inventory.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

2. Handling and Preparation:
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All handling of the solid compound should be performed in a designated area, such as a

chemical fume hood or a well-ventilated space, to avoid creating and inhaling dust.[1]

Use dedicated spatulas and weighing boats for the solid form.

When preparing solutions, add the solid to the solvent to minimize dust formation.

3. Experimental Procedures:

Clearly label all solutions containing ON 108600.

Avoid generating aerosols during experimental procedures.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Disposal Plan
Proper disposal of chemical waste is critical to ensure the safety of laboratory personnel and to

protect the environment.

Waste Characterization:

Although ON 108600 is not classified as hazardous, it should be disposed of as chemical

waste.[1] Do not dispose of it in the regular trash or down the drain unless authorized by

your institution's Environmental Health and Safety (EHS) department.

Disposal Procedures:

Solid Waste: Collect any unused solid ON 108600 and contaminated disposable materials

(e.g., weigh boats, pipette tips, gloves) in a designated, labeled hazardous waste container.

Liquid Waste: Collect solutions containing ON 108600 in a compatible, labeled hazardous

waste container. Do not mix with other incompatible waste streams.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected as hazardous waste. Once cleaned, the container can be disposed of

according to your institution's guidelines for empty chemical containers.
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Consult EHS: Always consult your institution's EHS guidelines for specific instructions on

chemical waste disposal.

Experimental Workflow for Safe Handling of ON
108600
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Caption: Workflow for the safe handling of ON 108600.
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Emergency Procedures
In the event of an accidental exposure, follow these first aid measures immediately.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and rinse skin thoroughly with water. Seek

medical attention if irritation develops.

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water and seek immediate medical

attention.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle ON 108600 in the laboratory, fostering a secure and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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